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In the landscape of advanced therapeutics, particularly in the design of Antibody-Drug

Conjugates (ADCs) and Proteolysis-Targeting Chimeras (PROTACs), the linker molecule is not

merely a passive spacer but a critical determinant of a conjugate's success.[1][2] It profoundly

influences stability, solubility, pharmacokinetics, and the overall therapeutic index.[3] Among the

diverse classes of linkers, short-chain, monodisperse polyethylene glycol (PEG) linkers have

become essential tools for drug development professionals.[4][5]

This guide provides a detailed examination of a fundamental building block in this class: the

Hydroxy-PEG2-linker. We will dissect its core physicochemical properties, provide field-proven

experimental protocols for its characterization and functionalization, and explain the causal

relationships between its structure and its function in complex bioconjugates. This document is

intended for researchers, chemists, and drug development scientists who require a deep,

practical understanding of this versatile molecule.

Core Physicochemical Profile
The Hydroxy-PEG2-linker, systematically named 2-(2-(2-hydroxyethoxy)ethoxy)ethanol, is a

discrete, monodisperse PEG molecule. Unlike polydisperse PEG polymers, which have a range

of molecular weights, each Hydroxy-PEG2-linker molecule has a precise and defined structure,

ensuring consistency in bioconjugation and the final product's homogeneity.[6]
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The fundamental structure consists of two repeating ethylene oxide units terminated by a

primary hydroxyl group. This structure is the source of its unique and highly advantageous

properties.

Hydroxy-PEG2-Linker Structure
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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